![molecular formula C25H24N6O2 B2473595 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide CAS No. 1286705-49-4](/img/structure/B2473595.png)
1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H24N6O2 and its molecular weight is 440.507. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has been conducted on the synthesis of novel β-enaminonitrile derivatives, including 1-(6-phenyl-pyridazin-3-yl)-pyrazole derivatives, as precursors for further chemical modifications into compounds with significant antimicrobial activity. These derivatives have shown promising results in antimicrobial evaluation, suggesting their potential in developing new antimicrobial agents (Shamroukh, Rashad, Ali, & Abdel-Megeid, 2013).
Heterocyclic System Synthesis with Anticipated Biological Activities
Another study focused on the synthesis of heterocyclic systems based on 6-aryl-4-pyrazol-1-yl-pyridazin-3-one derivatives. These efforts aimed to create compounds with anticipated biological activities through various chemical reactions, including reactions with PCl5POCl3 mixture, ethyl chloroacetate, and hydrazine hydrate. The synthesized compounds were characterized and analyzed for their potential biological activities (Youssef, Marzouk, Madkour, El-Soll, & El-Hashash, 2005).
Glycine Transporter 1 Inhibitor Identification
In the pursuit of central nervous system (CNS) therapeutics, a structurally diverse compound was identified as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. This compound, showcasing different physicochemical properties, exhibited promising GlyT1 inhibitory activity and a favorable pharmacokinetics profile, indicating its potential in treating CNS disorders (Yamamoto et al., 2016).
Molecular Interaction Studies
Research into the molecular interactions of certain antagonists with cannabinoid receptors has been undertaken, offering insights into the steric and electrostatic binding interactions. These studies contribute to understanding the antagonist activity of compounds at the molecular level, particularly in relation to CB1 cannabinoid receptors (Shim et al., 2002).
properties
IUPAC Name |
N-(4-phenoxyphenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O2/c32-25(27-20-9-11-22(12-10-20)33-21-7-2-1-3-8-21)19-6-4-16-30(18-19)23-13-14-24(29-28-23)31-17-5-15-26-31/h1-3,5,7-15,17,19H,4,6,16,18H2,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFJIQOARSXYHLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)N3C=CC=N3)C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.